1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one
Overview
Description
1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one is a chemical compound with potential applications in scientific research. It is a bicyclic ketone with a unique structure that makes it an interesting target for synthesis and investigation.
Mechanism Of Action
The mechanism of action of 1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one is not fully understood. However, studies suggest that the compound may work by inhibiting certain enzymes involved in cell growth and proliferation.
Biochemical And Physiological Effects
Studies have shown that 1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one has a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory effects.
Advantages And Limitations For Lab Experiments
One advantage of using 1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one in lab experiments is its unique structure, which makes it an interesting target for synthesis and investigation. However, a limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to explore its potential.
Future Directions
There are many potential future directions for research on 1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one. Some possible areas of interest include:
- Further investigation of the compound's anticancer properties and potential use as an anticancer agent.
- Studies to better understand the mechanism of action and identify potential targets for drug development.
- Exploration of the compound's anti-inflammatory effects and potential use in treating inflammatory diseases.
- Investigation of the compound's potential as a starting point for the development of new drugs with unique structures and mechanisms of action.
Synthesis Methods
The synthesis of 1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one has been described in the literature. One method involves the reaction of 2,3-dimethyl-1,3-butadiene with maleic anhydride in the presence of a catalyst. The resulting product is then subjected to a series of chemical transformations to yield the final compound.
Scientific Research Applications
1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one has been studied for its potential use in various scientific research applications. One area of interest is in the development of new drugs. The compound has been shown to have activity against certain types of cancer cells, and research is ongoing to explore its potential as an anticancer agent.
properties
CAS RN |
109841-33-0 |
|---|---|
Product Name |
1-isopropyl-3a,4,5,6-tetrahydro-3H-pentalen-2-one |
Molecular Formula |
C11H16O |
Molecular Weight |
164.24 g/mol |
IUPAC Name |
3-propan-2-yl-4,5,6,6a-tetrahydro-1H-pentalen-2-one |
InChI |
InChI=1S/C11H16O/c1-7(2)11-9-5-3-4-8(9)6-10(11)12/h7-8H,3-6H2,1-2H3 |
InChI Key |
PVUDUBLEHJPINV-UHFFFAOYSA-N |
SMILES |
CC(C)C1=C2CCCC2CC1=O |
Canonical SMILES |
CC(C)C1=C2CCCC2CC1=O |
synonyms |
2(1H)-Pentalenone,4,5,6,6a-tetrahydro-3-isopropyl-(6CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Disodium 4,4'-[[2,4-dihydroxy-5-(hydroxymethyl)-1,3-phenylene]bis(azo)]bisnaphthalene-1-sulphonate](/img/structure/B11176.png)
![N-[(2r)-2-({n~5~-[amino(Iminio)methyl]-L-Ornithyl-L-Valyl}amino)-4-Methylpentyl]-L-Phenylalanyl-L-Alpha-Glutamyl-L-Alanyl-L-Norleucinamide](/img/structure/B11191.png)